(5-Aza-spiro[2.4]hept-7-yl)-carbamic acid t-butyl ester hydrochloride

• IUPAC Name: tert-butyl N-(5-azaspiro[2.4]heptan-7-yl)carbamate;hydrochloride
• InChI: InChI=1S/C11H20N2O2.ClH/c1-10(2,3)15-9(14)13-8-6-12-7-11(8)4-5-11;/h8,12H,4-7H2,1-3H3,(H,13,14);1H
• InChI Key: JXMNOIJYTIEXLZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CNCC12CC2.Cl
• Molecular Formula: C11H21ClN2O2
• Molecular Weight: 248.75 g/mol
• CAS RN: 1955541-15-7

Description

Synthesis Analysis

Synthesis analysis involves studying the methods used to create the compound. This can include the types of reactions used, the conditions under which the synthesis occurs (temperature, pressure, etc.), and the yield of the product.

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms within the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

Chemical reactions analysis involves studying the reactions that the compound can undergo. This can include reactions with other compounds under various conditions, and studying the products of these reactions.

Physical And Chemical Properties Analysis

This involves studying properties such as the compound’s melting point, boiling point, solubility in various solvents, and its chemical stability. Techniques such as differential scanning calorimetry (DSC) can be used to study the compound’s thermal properties.

Scientific Research Applications

• Synthesis of α-aza-amino-acid Derivatives : This compound has been used in the preparation of α-aza-amino-acid derivatives, which are valuable in peptide synthesis. t-Butyl 3-alkyl- or -aralkyl carbazates, obtained through catalytic hydrogenation, were converted into α-aza-amino-acid esters and amides, as well as into ‘active esters’ of N-t-butoxycarbonyl-α-aza-amino-acids (Dutta & Morley, 1975).

• Synthesis of Novel Nicotinic Acetylcholine Receptor Agonists : It's also involved in the synthesis of specific agonists for nicotinic acetylcholine receptors, which are important for neurological research (Jiang, Prasad, & Repič, 2009).

• Study of Acid-Catalyzed Reactions in Organic Chemistry : Researchers have used this compound to study acid-catalyzed reactions of oxadispiro compounds, leading to insights into the chemistry of spirocyclopropane and norbornanes (Adam & Crämer, 1987).

• Development of Non-Natural Spiro Hexane Amino Acids : It has facilitated the synthesis of spiro[2.3]hexane amino acids, analogs of γ-aminobutyric acid, which are significant in modulating GABAergic cascades in the human central nervous system (Yashin et al., 2017).

• Ring Expansion Studies in Organic Chemistry : The compound's role in unique ring expansion of bicyclic ring systems to form functionalized 7-membered rings has been studied, highlighting important mechanistic aspects of organic reactions (Yasui, Ootsuki, Takayama, & Nagumo, 2017).

• Investigation of Fatty Acid Amide Hydrolase Inhibitors : Research on alkylcarbamic acid esters, including the compound , as inhibitors of Fatty Acid Amide Hydrolase (FAAH) has been conducted, which is significant in the study of metabolic pathways (Vacondio et al., 2011).

• Construction of 5-Aza-Spiro[2,4]Heptane Motif : The compound has been used in the stereoselective construction of 5-aza-spiro[2,4]heptane motifs via catalytic asymmetric 1,3-dipolar cycloaddition of azomethine ylides, which is relevant for drug discovery (Liu, He, Tao, Cai, & Wang, 2011).

Mechanism of Action

The mechanism of action is particularly relevant for biologically active compounds. It involves studying how the compound interacts with biological systems, such as binding to receptors or inhibiting enzymes.

Safety and Hazards

Safety and hazard analysis involves studying the compound’s toxicity, flammability, and environmental impact. This can involve both laboratory testing and computational predictions.

Future Directions

Future directions could involve further studies to better understand the compound’s properties, development of improved synthesis methods, or exploration of new applications for the compound.